4-Fluoro-3,3-dimethylbutan-2-one

• CAS No.: 72965-00-5
• Molecular Formula: C6H11FO
• Molecular Weight: 118.15 g/mol
• IUPAC Name: 4-fluoro-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C6H11FO/c1-5(8)6(2,3)4-7/h4H2,1-3H3
• InChI Key: JHVZDULURDIGDW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(C)CF

Description

4-Fluoro-3,3-dimethylbutan-2-one (CAS: 72965-00-5) is a fluorinated ketone with the molecular formula C₆H₁₁FO and a molar mass of 118.15 g/mol . Structurally, it features a ketone group at the second carbon, two methyl groups at the third carbon, and a fluorine atom at the fourth carbon (Figure 1). This compound is primarily used in organic synthesis as a fluorinated building block, leveraging the electronegativity of fluorine to modulate reactivity and physicochemical properties.

Comparison with Similar Compounds

The following analysis compares 4-fluoro-3,3-dimethylbutan-2-one with structurally related ketones, emphasizing synthesis, properties, and biological relevance.

Structural Analogues

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	CAS Number	Reference
4-Fluoro-3,3-dimethylbutan-2-one	C₆H₁₁FO	118.15	Fluorine at C4; two methyl groups at C3	72965-00-5
4-Hydroxy-3,3-dimethylbutan-2-one	C₆H₁₂O₂	116.16	Hydroxyl group at C4; two methyl groups at C3	1823-90-1
3,3-Dimethylbutan-2-one	C₅H₁₀O	86.13	No substituents at C4; two methyl groups at C3	-
4-Phenyl-2-butanone	C₁₀H₁₂O	148.20	Phenyl group at C4; no methyl groups at C3	2550-26-7
3-(4-Methylphenyl)butan-2-one	C₁₁H₁₄O	162.23	p-Tolyl group at C3; methyl group at C4	59115-82-1

Key Observations :

• Fluorine vs. Hydroxyl : The substitution of fluorine (in 4-fluoro-3,3-dimethylbutan-2-one) with a hydroxyl group (in 4-hydroxy-3,3-dimethylbutan-2-one) significantly alters polarity and hydrogen-bonding capacity, impacting solubility and biological interactions .
• Aromatic vs. Aliphatic Substituents: Aromatic derivatives like 4-phenyl-2-butanone exhibit higher molar masses and lipophilicity compared to aliphatic fluorinated analogues, influencing their applications in drug design .

Physicochemical Properties

• Boiling Points: Fluorinated compounds generally exhibit higher boiling points than non-fluorinated analogues due to dipole-dipole interactions. For example, 4-fluoro-3,3-dimethylbutan-2-one likely has a higher boiling point than 3,3-dimethylbutan-2-one (predicted ~150–160°C vs. ~100–110°C).